Tetradecane
Tetradecane
N-tetradecane is a colorless liquid. Must be preheated before ignition can occur. (NTP, 1992)
Tetradecane is a straight chain alkane consisting of 14 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
Tetradecane is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available.
Tetradecane is a straight chain alkane consisting of 14 carbon atoms. It has a role as a plant metabolite and a volatile oil component.
Tetradecane is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
629-59-4
VCID:
VC21214977
InChI:
InChI=1S/C14H30/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-14H2,1-2H3
SMILES:
CCCCCCCCCCCCCC
Molecular Formula:
C14H30
Molecular Weight:
198.39 g/mol
Tetradecane
CAS No.: 629-59-4
Cat. No.: VC21214977
Molecular Formula: C14H30
Molecular Weight: 198.39 g/mol
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Specification
| Description | N-tetradecane is a colorless liquid. Must be preheated before ignition can occur. (NTP, 1992) Tetradecane is a straight chain alkane consisting of 14 carbon atoms. It has a role as a plant metabolite and a volatile oil component. Tetradecane is a natural product found in Francisella tularensis, Camellia sinensis, and other organisms with data available. |
|---|---|
| CAS No. | 629-59-4 |
| Molecular Formula | C14H30 |
| Molecular Weight | 198.39 g/mol |
| IUPAC Name | tetradecane |
| Standard InChI | InChI=1S/C14H30/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-14H2,1-2H3 |
| Standard InChI Key | BGHCVCJVXZWKCC-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCC |
| Boiling Point | 488.7 °F at 760 mmHg (NTP, 1992) 253.57 °C |
| Colorform | Colorless liquid |
| Flash Point | 212 °F (NTP, 1992) 212 °F (100 °C) - closed cup |
| Melting Point | 42.6 °F (NTP, 1992) 5.87 °C |
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